Cas no 93905-07-8 (1-(2-Methylphenyl)heptadecane-1-sulfonic acid)

• Product Name: 1-(2-Methylphenyl)heptadecane-1-sulfonic acid
• CAS No: 93905-07-8
• MF: C₂₄H₄₂O₃S
• MW: 410.653486728668
• CID: 811308
• Update Time: 2023-08-03

1-(2-Methylphenyl)heptadecane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,hexadecyldimethyl- (9CI)
• 1-(2-methylphenyl)heptadecane-1-sulfonic acid
• hexadecyl-o-xylenesulphonic acid
• Hexadecyl-o-xylenesulfonic acid
• 1-(2-Methylphenyl)heptadecane-1-sulfonic acid

• Inchi： 1S/C24H42O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24(28(25,26)27)23-20-18-17-19-22(23)2/h17-20,24H,3-16,21H2,1-2H3,(H,25,26,27)
• InChI Key： FQNJSYWVYFNLQK-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1C)CCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 455
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.004
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.501